Cas no 891123-82-3 (4-chloro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-chloro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891123-82-3
• MF: C₂₁H₂₂ClN₃O₅
• MW: 431.869484424591
• CID: 6527466
• Update Time: 2025-07-21

4-chloro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, 4-chloro-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C21H22ClN3O5/c1-4-27-16-11-14(12-17(28-5-2)18(16)29-6-3)20-24-25-21(30-20)23-19(26)13-7-9-15(22)10-8-13/h7-12H,4-6H2,1-3H3,(H,23,25,26)
• InChI Key： LPHFUCXPRYNYNU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OCC)=C(OCC)C(OCC)=C2)O1)(=O)C1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• pka: 10.12±0.70(Predicted)

Additional information on 4-chloro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Recent Advances in the Study of 4-chloro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 891123-82-3)

The compound 4-chloro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 891123-82-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This oxadiazole derivative, characterized by its unique structural features, has been the subject of several studies exploring its biological activity, mechanism of action, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-chloro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide to enhance its bioactivity and pharmacokinetic profile. Researchers have employed various synthetic routes, including microwave-assisted synthesis and conventional organic reactions, to achieve high yields and purity. The compound's structure-activity relationship (SAR) has been extensively investigated, with modifications to the triethoxyphenyl and benzamide moieties yielding derivatives with improved potency and selectivity.

In vitro and in vivo studies have demonstrated that 4-chloro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide exhibits promising anticancer activity. Mechanistic studies suggest that the compound acts as a potent inhibitor of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in various cancers. Additionally, the compound has shown efficacy against multidrug-resistant cancer cell lines, highlighting its potential as a novel therapeutic agent for refractory malignancies.

Beyond its anticancer properties, recent research has explored the compound's anti-inflammatory and antimicrobial activities. Preliminary findings indicate that 4-chloro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide can modulate inflammatory cytokines and inhibit the growth of pathogenic bacteria and fungi. These findings open new avenues for the development of multifunctional therapeutics targeting complex diseases with overlapping inflammatory and infectious components.

Pharmacokinetic and toxicological evaluations of 4-chloro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide have also been conducted to assess its suitability for clinical development. Studies in animal models have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with no significant toxicity observed at therapeutic doses. These results support further preclinical and clinical investigations to establish the compound's safety and efficacy in humans.

In conclusion, 4-chloro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 891123-82-3) represents a promising candidate for the treatment of various diseases, including cancer, inflammatory disorders, and microbial infections. Ongoing research aims to optimize its pharmacological properties and explore its potential in combination therapies. The compound's unique mechanism of action and broad-spectrum activity make it a valuable addition to the arsenal of modern therapeutics.